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Compound of Interest

Compound Name: Galactonolactone

CAS No.: 2426-46-2

Cat. No.: B1212098

Get Quote

The safe and environmentally responsible disposal of laboratory chemicals is a critical

component of research and development. This document provides essential safety and

logistical information for the proper disposal of galactonolactone, tailored for researchers,

scientists, and drug development professionals. Adherence to these procedures is vital for

maintaining a safe laboratory environment and ensuring compliance with regulatory standards.

While specific disposal protocols for galactonolactone are not extensively detailed in

dedicated public documents, safety data sheets (SDS) and general chemical waste guidelines

provide a clear framework for its safe management. The primary principle is to treat

galactonolactone as a hazardous chemical waste and to adhere to all federal, state, and local

regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is imperative to be familiar with the hazards

associated with galactonolactone. Handling should always occur in a well-ventilated area.[1]

Appropriate personal protective equipment (PPE) must be worn at all times to avoid contact

with skin and eyes.[1]
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Parameter Information Source

Chemical Name D-Galactono-1,4-lactone ChemicalBook[1]

CAS Number 2782-07-2 ChemicalBook[1]

Molecular Formula C6H10O6 ChemicalBook[1]

Hazard Statements

Though not explicitly listed in

the provided search results,

general precautions suggest

avoiding skin and eye contact

and dust inhalation.[1]

General Prudence

Personal Protective Equipment

(PPE)

Tightly fitting safety goggles,

chemical-impermeable gloves,

and protective clothing.[1]

ChemicalBook[1]

Handling Precautions

Handle in a well-ventilated

place. Avoid formation of dust

and aerosols. Avoid contact

with skin and eyes.[1]

ChemicalBook[1]

Incompatible Materials

While not specified for

galactonolactone, general

guidelines for lactones suggest

avoiding strong acids, alkalis,

and oxidizing agents.[2]

Benchchem[2]

Spill Response

Evacuate personnel to a safe

area. Avoid dust formation.

Collect spillage using spark-

proof tools and place it in a

suitable, closed container for

disposal. Prevent entry into

drains.[1]

ChemicalBook[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
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The proper disposal of galactonolactone follows a structured workflow designed to minimize

risk and ensure regulatory compliance. This process begins with waste segregation at the point

of generation and concludes with collection by a licensed hazardous waste disposal service.[3]

Step 1: Waste Identification and Segregation

Proper segregation is the first and most critical step in managing chemical waste.[3]

Identify Waste Streams: Differentiate between the following waste types contaminated with

galactonolactone:

Solid Waste: Unused or expired pure compound, contaminated gloves, bench paper, and

other disposable lab supplies.[3]

Liquid Waste: Solutions containing galactonolactone.

Sharps Waste: Contaminated needles, glass slides, or other sharp objects.[3]

Use Designated Containers: Collect solid and liquid waste in separate, dedicated, and

clearly labeled hazardous waste containers.[3] These containers should be made of a

compatible material (e.g., high-density polyethylene) and have a secure, leak-proof cap.[2][4]

Sharps waste must be placed in puncture-resistant sharps containers.[3]

Avoid Mixing: Never mix galactonolactone waste with incompatible materials.[2]

Step 2: Hazardous Waste Container Labeling

Accurate labeling is a legal requirement and essential for the safety of all personnel.[3]

Attach a Hazardous Waste Label: As soon as the first drop of waste is added to the

container, affix a hazardous waste label provided by your institution's Environmental Health

& Safety (EHS) department.[3][4]

Complete the Label: The label must include the following information:

The words "Hazardous Waste".[4]

The full chemical name: "Galactonolactone". Avoid abbreviations.[4]
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The specific hazards associated with the waste.[4]

The accumulation start date (the date the first drop of waste was added).[3]

The location where the waste was generated (e.g., building and room number).[3]

Step 3: Waste Storage

Store hazardous waste in a designated "Satellite Accumulation Area" (SAA) within the

laboratory.[4]

Location: The SAA should be at or near the point of generation and under the control of the

laboratory personnel.[4] It can be a designated section of a bench or a chemical fume hood.

[4]

Container Management: Keep waste containers securely capped except when adding waste.

[4]

Inspection: Inspect the SAA weekly for any signs of leakage.[4]

Step 4: Disposal of Empty Containers

Empty containers that once held galactonolactone must be handled as hazardous waste

unless properly decontaminated.[2][5]

Decontamination: A container is considered "empty" after it has been triple-rinsed with a

suitable solvent that can dissolve the residue.[2][5]

Rinsate Collection: The solvent rinsate from the cleaning process must be collected and

disposed of as hazardous liquid waste.[2][6]

Final Disposal: After triple-rinsing and air-drying, deface the original label, and the container

may then be disposed of in the regular trash or recycling, according to institutional policy.[2]

Step 5: Arrange for Professional Disposal

Contact EHS: Do not dispose of galactonolactone waste down the drain or in the regular

trash.[1][2] The material should be disposed of by removal to a licensed chemical destruction
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plant or by controlled incineration.[1]

Schedule Pickup: Contact your institution's EHS department to arrange for the collection of

the properly labeled and sealed waste containers.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of galactonolactone.
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Caption: Workflow for the proper disposal of galactonolactone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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